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Compound of Interest

Compound Name: Vinyl myristate
CAS No.: 5809-91-6
Cat. No.: B1584640
Get Quote
. J

Executive Summary

Vinyl Myristate (Tetradecanoic acid, ethenyl ester) presents a dual-hazard profile often
overlooked in standard waste streams. While the pure compound has a high flash point
(~148°C) and low acute toxicity, it possesses two critical instability mechanisms that dictate its
disposal protocol:

» Polymerization: As a vinyl monomer, it is susceptible to exothermic auto-polymerization if the
inhibitor (MEHQ) is depleted or if exposed to heat/initiators.

» Hydrolysis-Induced Flammability: Upon contact with acids or bases, Vinyl Myristate
hydrolyzes to release Acetaldehyde, a highly flammable (Flash Point -38°C) and
carcinogenic volatile.

Core Directive: Never commingle Vinyl Myristate waste with aqueous acidic or basic waste
streams. This guide outlines the segregation, stabilization, and disposal procedures to prevent
secondary hazard generation.
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Hazard Characterization & Waste Classification

Effective disposal requires understanding how the chemical behaves inside the waste

container, not just on the shelf.

Property

Value | Status

Operational Implication

CAS Number

5809-91-6

Use for waste manifesting.

Flash Point (Pure)

~148°C (Open Cup)

Classified as Combustible

(Class 1lIB), not Flammable.

Flash Point (Hydrolyzed)

-38°C (Acetaldehyde)

CRITICAL: Hydrolysis
transforms a safe combustible
waste into an explosive

flammable hazard.

Reactivity

Polymerizable

Requires stabilization (MEHQ)

in waste storage.

Water Solubility

Immiscible

Will form a layer on top of
aqueous waste, complicating

separation.

RCRA Status

Not Listed (P/U)

Typically "Non-RCRA
Regulated" unless mixed with
solvents (D001) or exhibiting
toxicity (D004-D043).

Critical Segregation Logic (The "Why")

The Hydrolysis Trap: Many laboratories habitually dump all organic esters into a general

"Organic Waste" carboy. If this carboy contains trace acids (e.g., from TFA or HCI workups) or

bases, Vinyl Myristate will undergo acid-catalyzed hydrolysis.

The Reaction:

Result: The waste container now contains Acetaldehyde, which drastically lowers the flash

point and increases vapor pressure, creating a potential pressure vessel or explosion hazard.
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Rule 1: Vinyl Myristate must be segregated into Non-Halogenated Organic waste streams that
are pH Neutral and free of strong oxidizers.

Disposal Workflow Diagram

The following decision tree illustrates the correct routing for Vinyl Myristate waste to ensure

safety and compliance.
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Vinyl Myristate Waste Source

Determine Waste State

N

Liquid Waste Solid Waste
(Reaction mother liquor, excess reagent) (Spill debris, contaminated gloves)

Is it mixed with Acid/Base?

Hazardous Waste Bin
(Double Bagged)

Yes (Acid/Base present) \No (Neutral solvent)

SEGREGATE IMMEDIATELY
Do not mix with main organic stream

Standard Non-Halogenated
Organic Waste Stream

Neutralize pH (if safe)
OR
Label as 'Acidic/Basic Organic Waste'

\
N

\\\Contractor Handling ¢

~

Final Disposal:
High-Temperature Incineration
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Figure 1: Decision matrix for Vinyl Myristate disposal, emphasizing the critical segregation of
acidic/basic mixtures.

Step-by-Step Disposal Protocols
Protocol A: Liquid Waste Accumulation

Applicability: Reaction mixtures, expired stock, or mother liquors.

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
metal containers if the waste might become acidic over time.

¢ Stabilization Check:

o Ensure the waste stream contains a radical inhibitor. If you are disposing of pure, distilled
Vinyl Myristate (where MEHQ was removed), add 100 ppm MEHQ or BHT to the waste
container to prevent polymerization during storage.

» Solvent Compatibility:

o Allowed: Hexane, Ethyl Acetate, Toluene, Ethanol (neutral).

o Prohibited: Aqueous acids (HCI, H2S04), strong bases (NaOH), or oxidizers (Peroxides).
e Labeling:

o Label as "Non-Halogenated Organic Waste."

o Add constituent: "Vinyl Myristate (Reactive Ester)."

o Hazard Checkboxes: "Combustible” (if pure), "Flammable" (if mixed with solvents).

Protocol B: Solid Waste & Spill Cleanup

Applicability: Contaminated paper towels, silica gel, gloves.
e Absorbent Selection: Use inert absorbents like Vermiculite or Diatomaceous Earth.

o Note: Avoid cellulosic materials (sawdust) if the spill also involves strong oxidizers, though
for pure Vinyl Myristate, paper towels are acceptable.
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o Collection: Scoop absorbed material into a sealable polyethylene bag (4 mil thickness
minimum).

e Secondary Containment: Place the sealed bag into the solid hazardous waste drum.

o Decontamination: Wipe the surface with ethanol followed by a soap/water wash. The ethanol
wipe goes into the solid waste; the soapy water can go down the drain only if no visible
organic layer remains (check local regulations; when in doubt, collect the wash water).

Protocol C: Empty Container Disposal

¢ Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., acetone or
ethanol).

¢ Rinsate Disposal: Pour rinsate into the Liquid Waste container (Protocol A).
» Defacing: Deface the label and mark "Empty."

» Disposal: Discard uncapped bottle in standard glass trash or recycling, depending on facility
policy for triple-rinsed containers.

Regulatory & Compliance Notes

e RCRA (USA): Vinyl Myristate is not a P- or U-listed waste. However, if mixed with
flammable solvents (Flash point < 60°C), the mixture is DOO1 (Ignitable).

o Destruction Method: The preferred method for ultimate disposal is High-Temperature
Incineration. This ensures complete oxidation of the vinyl group and the fatty acid chain.

o Drain Disposal:Strictly Prohibited. Vinyl Myristate has high Biological Oxygen Demand
(BOD) and is insoluble, leading to drain clogging and regulatory violations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ec.europa.eu [ec.europa.eu]

e To cite this document: BenchChem. [Vinyl Myristate Disposal: Stabilization & Waste
Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584640/docs#vinyl-myristate-disposal-stabilization-
waste-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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